N-({[4-(aminosulfonyl)phenyl]amino}carbonothioyl)-2-methoxy-3-methylbenzamide

• IUPAC Name: 2-methoxy-3-methyl-N-[(4-sulfamoylphenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C16H17N3O4S2/c1-10-4-3-5-13(14(10)23-2)15(20)19-16(24)18-11-6-8-12(9-7-11)25(17,21)22/h3-9H,1-2H3,(H2,17,21,22)(H2,18,19,20,24)
• InChI Key: TWEPDSCLQCFHHQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C(=O)NC(=S)NC2=CC=C(C=C2)S(=O)(=O)N)OC
• Molecular Formula: C16H17N3O4S2
• Molecular Weight: 379.5 g/mol

Description

N-({[4-(aminosulfonyl)phenyl]amino}carbonothioyl)-2-methoxy-3-methylbenzamide, also known as Compound 1, is a chemical compound that has been studied for its potential applications in scientific research. This compound is a member of the sulfonamide family and has been found to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-({[4-(aminosulfonyl)phenyl]amino}carbonothioyl)-2-methoxy-3-methylbenzamide 1 is not fully understood. However, studies have shown that this compound inhibits the activity of a protein called heat shock protein 90 (Hsp90). Hsp90 is involved in the folding and stabilization of a number of proteins that are important for the growth and survival of cancer cells. By inhibiting Hsp90, N-({[4-(aminosulfonyl)phenyl]amino}carbonothioyl)-2-methoxy-3-methylbenzamide 1 is able to induce cell death in cancer cells.
Biochemical and Physiological Effects:
In addition to its potential applications in cancer research, N-({[4-(aminosulfonyl)phenyl]amino}carbonothioyl)-2-methoxy-3-methylbenzamide 1 has been found to exhibit a range of biochemical and physiological effects. Studies have shown that this compound can inhibit the activity of several enzymes, including carbonic anhydrase and urease. It has also been found to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-({[4-(aminosulfonyl)phenyl]amino}carbonothioyl)-2-methoxy-3-methylbenzamide 1 in lab experiments is that it is relatively easy to synthesize. Additionally, this compound has been shown to exhibit potent activity against cancer cells, making it a promising candidate for the development of new cancer drugs. However, one limitation of using N-({[4-(aminosulfonyl)phenyl]amino}carbonothioyl)-2-methoxy-3-methylbenzamide 1 in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in drug development.

Future Directions

There are several future directions for research on N-({[4-(aminosulfonyl)phenyl]amino}carbonothioyl)-2-methoxy-3-methylbenzamide 1. One area of research is to further elucidate the compound's mechanism of action. This could involve studying the interactions between N-({[4-(aminosulfonyl)phenyl]amino}carbonothioyl)-2-methoxy-3-methylbenzamide 1 and Hsp90, as well as identifying other proteins that may be targeted by this compound. Another area of research is to optimize the use of N-({[4-(aminosulfonyl)phenyl]amino}carbonothioyl)-2-methoxy-3-methylbenzamide 1 in drug development. This could involve developing new analogs of the compound that exhibit improved potency and selectivity against cancer cells. Finally, research could be focused on identifying other potential applications for N-({[4-(aminosulfonyl)phenyl]amino}carbonothioyl)-2-methoxy-3-methylbenzamide 1, such as in the development of new anti-inflammatory or analgesic drugs.

Scientific Research Applications

N-({[4-(aminosulfonyl)phenyl]amino}carbonothioyl)-2-methoxy-3-methylbenzamide 1 has been studied for its potential applications in scientific research. One area of research where this compound has shown promise is in the development of new drugs for the treatment of cancer. Studies have shown that N-({[4-(aminosulfonyl)phenyl]amino}carbonothioyl)-2-methoxy-3-methylbenzamide 1 has the ability to inhibit the growth of cancer cells in vitro and in vivo.